Cas no 338965-24-5 (6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine)

• Product Name: 6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine
• CAS No: 338965-24-5
• MDL: MFCD01315468
• CID: 4648137
• Update Time: 2025-06-08

6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine

• MDL： MFCD01315468

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine

Introduction to 6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine (CAS No. 338965-24-5)

6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine (CAS No. 338965-24-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines and features a unique structural arrangement that includes an amino group, a fluorobenzyl substituent, and a triazolylmethyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The structural complexity of 6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine is characterized by its pyrimidine core, which is a common scaffold in many biologically active molecules. The amino group at the 6-position enhances the compound's basicity and solubility, while the fluorobenzyl substituent at the 5-position introduces lipophilicity and potentially alters the compound's interaction with biological targets. The triazolylmethyl moiety at the 2-position adds further complexity and can influence the compound's stability and reactivity.

Recent research has focused on the pharmacological properties of this compound. Studies have shown that 6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine exhibits significant antifungal activity, particularly against Candida albicans and other pathogenic fungi. The presence of the triazolyl group is believed to play a crucial role in this activity, as triazoles are known for their broad-spectrum antifungal properties.

In addition to its antifungal properties, this compound has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that 6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the disruption of DNA synthesis and cell cycle progression, which are critical processes in cancer cell proliferation.

The synthesis of 6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 6-amino-5-chloropyrimidine with 2-fluorobenzylamine to form the intermediate chloropyrimidine derivative. This intermediate is then reacted with 1H-1,2,4-triazole in the presence of a base to introduce the triazolylmethyl group. The final step involves deprotection or further functionalization to obtain the desired product.

The pharmacokinetic properties of 6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine have been studied to evaluate its suitability as a therapeutic agent. In vitro and in vivo experiments have shown that this compound exhibits good bioavailability and metabolic stability, which are essential for effective drug delivery. However, further optimization may be necessary to enhance its pharmacokinetic profile and reduce potential side effects.

Clinical trials are currently underway to assess the safety and efficacy of 6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine in treating various conditions. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile and warrants further investigation in larger clinical trials.

In conclusion, 6-Amino-5-(2-fluorobenzyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidinylamine (CAS No. 338965-24-5) is a promising compound with diverse biological activities. Its unique structural features make it an attractive candidate for developing new therapeutic agents against fungal infections and cancer. Ongoing research continues to explore its full potential and optimize its properties for clinical use.